N-[1-(2,5-dimethoxyphenyl)ethyl]-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[1-(2,5-dimethoxyphenyl)ethyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H19N3O3/c1-10(17-15(19)13-7-8-16-18(13)2)12-9-11(20-3)5-6-14(12)21-4/h5-10H,1-4H3,(H,17,19)
• InChI Key: KDPIANNQLLZTAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)OC)OC)NC(=O)C2=CC=NN2C
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

N-[1-(2,5-dimethoxyphenyl)ethyl]-1-methyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as DMPEP and belongs to the pyrazole family of compounds. DMPEP has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

DMPEP acts as a selective agonist for the sigma-1 receptor, which is a protein found in the endoplasmic reticulum of cells. The sigma-1 receptor is involved in various cellular processes, including calcium signaling and protein folding. DMPEP has been shown to modulate the activity of the sigma-1 receptor, leading to changes in cellular signaling and gene expression.
Biochemical and Physiological Effects:
DMPEP has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which are neurotransmitters involved in mood regulation. DMPEP has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

DMPEP has several advantages for use in lab experiments. It has high selectivity for the sigma-1 receptor and has been shown to have a low toxicity profile. However, DMPEP has limited solubility in water, which can make it challenging to use in certain experiments. Additionally, there is limited information available on the long-term effects of DMPEP on cellular and physiological processes.

Future Directions

There are several future directions for research on DMPEP. One potential area of research is the development of more efficient synthesis methods for DMPEP. Additionally, further studies are needed to understand the long-term effects of DMPEP on cellular and physiological processes. DMPEP has also shown potential as a treatment for depression and anxiety disorders, and further studies are needed to explore its therapeutic potential. Finally, there is a need for more research on the sigma-1 receptor and its role in various cellular processes.

Synthesis Methods

DMPEP can be synthesized using various methods, including the reaction of 2,5-dimethoxyphenylacetonitrile with methylhydrazine and then reacting the resulting product with ethyl chloroformate. Another method involves the reaction of 2,5-dimethoxyphenylacetonitrile with methylhydrazine followed by the reaction of the resulting product with ethyl chloroformate and then with ammonium acetate.

Scientific Research Applications

DMPEP has been used in various scientific research applications, including studies on the central nervous system and the cardiovascular system. DMPEP has been shown to have potential as a treatment for depression and anxiety disorders. It has also been studied for its potential as a cognitive enhancer and for its ability to improve memory and learning.